3-(3-Bromo-phenyl)-pentan-3-ol
Cat. No. B8403974
M. Wt: 243.14 g/mol
InChI Key: ATAUIJMHDDNQLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07935688B2
Procedure details
Ethylmagnesium bromide (3 mol/l solution in diethyl ether, 34.1 mL, 102.3 mmol) was added to a solution of 3-bromobenzoic acid methyl ester (10 g, 46.51 mmol) in tetrahydrofuran (100 mL) in a nitrogen atmosphere at −78° C. The mixture was stirred at the same temperature for one hour and then heated to room temperature. The reaction mixture was poured into a saturated aqueous ammonium chloride solution, followed by extraction with ethyl acetate. The extract was washed with brine, dried over anhydrous magnesium sulfate and filtered, and the solvent was distilled off under reduced pressure to give crude 3-(3-bromo-phenyl)-pentan-3-ol.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([Mg]Br)[CH3:2].CO[C:7](=[O:15])[C:8]1[CH:13]=[CH:12][CH:11]=[C:10]([Br:14])[CH:9]=1.[Cl-].[NH4+].O1CC[CH2:20][CH2:19]1>>[Br:14][C:10]1[CH:9]=[C:8]([C:7]([OH:15])([CH2:1][CH3:2])[CH2:19][CH3:20])[CH:13]=[CH:12][CH:11]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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34.1 mL
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Type
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reactant
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Smiles
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C(C)[Mg]Br
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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COC(C1=CC(=CC=C1)Br)=O
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at the same temperature for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with ethyl acetate
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WASH
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Type
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WASH
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Details
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The extract was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was distilled off under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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BrC=1C=C(C=CC1)C(CC)(CC)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
